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Compound of Interest

Compound Name: L-659837

Cat. No.: B15618790

Disclaimer: A specific Safety Data Sheet (SDS) for L-659,837 is not publicly available. The
following guidance is based on general laboratory safety principles for handling research
compounds with unknown hazard profiles and information available for the broader class of
tachykinin NK2 receptor antagonists. This information is not a substitute for a substance-
specific risk assessment and SDS. Researchers must exercise caution and implement rigorous
safety protocols.

Immediate Safety and Logistical Information

L-659,837 is a potent and selective non-peptide antagonist of the tachykinin NK2 receptor.[1]
Due to the lack of specific toxicity data, it should be handled as a potentially hazardous
substance. Engineering controls, administrative controls, and personal protective equipment
(PPE) are crucial to minimize exposure.

Quantitative Data Summary

A comprehensive quantitative data sheet for L-659,837 is not available. The following table
indicates the type of information that would typically be found in an SDS. Researchers should
strive to obtain this information from the supplier.
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Property

Data

Physical State

Data not available

Molecular Formula

Data not available

Molecular Weight

Data not available

Melting Point

Data not available

Boiling Point

Data not available

Solubility

Data not available

Vapor Pressure

Data not available

Density

Data not available

Flash Point

Data not available

Autoignition Temp.

Data not available

Explosive Limits

Data not available

Toxicity Data (LD50)

Data not available

Exposure Limits (PEL, TLV)

Data not available

Operational Plan: From Receipt to Disposal

This operational plan provides a step-by-step guide for the safe handling of L-659,837.

. Compound Receipt and Storage:

Upon receipt, inspect the container for damage or leaks.

Log the compound into the laboratory's chemical inventory system.

Store in a designated, well-ventilated, and secure area, away from incompatible materials.

The storage temperature should be based on supplier recommendations, if available. For

similar compounds, storage at -20°C is common.

. Personal Protective Equipment (PPE):
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Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile). Consult a glove compatibility
chart if available.

Body Protection: Wear a fully buttoned laboratory coat. For procedures with a higher risk of
splashes, consider a chemical-resistant apron.

Respiratory Protection: If handling the compound as a powder or if aerosolization is possible,
use a certified respirator with an appropriate filter. All respiratory protection should be used
within a comprehensive respiratory protection program.

. Handling and Use:

All handling of L-659,837 should be performed in a certified chemical fume hood to minimize
inhalation exposure.

Use the smallest quantity of the compound necessary for the experiment.

Prepare solutions in the fume hood.

Avoid direct contact with the skin, eyes, and clothing.

Wash hands thoroughly after handling, even if gloves were worn.

. Spill Response:

In case of a spill, evacuate the immediate area.

If the spill is small and you are trained to handle it:

[e]

Wear appropriate PPE.

o

Contain the spill with an inert absorbent material.

[¢]

Carefully collect the absorbed material into a sealed, labeled waste container.

[¢]

Clean the spill area with a suitable decontaminating solution.
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o For large spills, or if you are not trained, evacuate the area and contact the institution's
emergency response team.

5. Disposal Plan:

» All waste containing L-659,837 (including empty containers, contaminated PPE, and
experimental waste) must be disposed of as hazardous chemical waste.

o Collect waste in clearly labeled, sealed containers.

o Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose
of down the drain or in the regular trash.

Experimental Protocols

Detailed experimental protocols for L-659,837 are not readily available in the public domain.
Researchers developing protocols should incorporate the handling and safety procedures
outlined in this document. Methodologies should be designed to minimize the generation of
dusts or aerosols.

Logical Workflow for Handling L-659,837

The following diagram illustrates a logical workflow for the safe handling of a research
compound with an unknown hazard profile like L-659,837.
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Caption: Logical workflow for handling L-659,837.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15618790#personal-protective-equipment-for-
handling-1-659837]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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